Cas no 941903-30-6 (N-(3-acetamidophenyl)-2-{2-(morpholin-4-yl)quinolin-8-yloxy}acetamide)

• Product Name: N-(3-acetamidophenyl)-2-{2-(morpholin-4-yl)quinolin-8-yloxy}acetamide
• CAS No: 941903-30-6
• MF: C₂₃H₂₄N₄O₄
• MW: 420.461065292358
• CID: 5981633
• PubChem ID: 16896794
• Update Time: 2025-10-29

N-(3-acetamidophenyl)-2-{2-(morpholin-4-yl)quinolin-8-yloxy}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetamidophenyl)-2-{2-(morpholin-4-yl)quinolin-8-yloxy}acetamide
• 941903-30-6
• F2255-1085
• N-(3-acetamidophenyl)-2-(2-morpholin-4-ylquinolin-8-yl)oxyacetamide
• N-(3-acetamidophenyl)-2-{[2-(morpholin-4-yl)quinolin-8-yl]oxy}acetamide
• AKOS024631848
• N-(3-acetamidophenyl)-2-((2-morpholinoquinolin-8-yl)oxy)acetamide

• Inchi： 1S/C23H24N4O4/c1-16(28)24-18-5-3-6-19(14-18)25-22(29)15-31-20-7-2-4-17-8-9-21(26-23(17)20)27-10-12-30-13-11-27/h2-9,14H,10-13,15H2,1H3,(H,24,28)(H,25,29)
• InChI Key： XVFKGVSQBYENHA-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC3C=CC=C(C=3N=2)OCC(NC2C=CC=C(C=2)NC(C)=O)=O)CC1

Computed Properties

• Exact Mass: 420.17975526g/mol
• Monoisotopic Mass: 420.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 92.8Ų

Additional information on N-(3-acetamidophenyl)-2-{2-(morpholin-4-yl)quinolin-8-yloxy}acetamide

Introduction to N-(3-acetamidophenyl)-2-{2-(morpholin-4-yl)quinolin-8-yloxy}acetamide and Its Significance in Modern Chemical Biology

N-(3-acetamidophenyl)-2-{2-(morpholin-4-yl)quinolin-8-yloxy}acetamide, with the CAS number 941903-30-6, represents a fascinating compound in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate structure, has garnered attention due to its potential applications in drug discovery and molecular pharmacology. The molecular framework of this compound integrates several key pharmacophoric elements, including amide functionalities, aromatic rings, and heterocyclic systems, which are known to contribute to its biological activity.

The significance of this compound lies in its structural design, which combines features from multiple bioactive scaffolds. The presence of an acetamide group at the N-(3-acetamidophenyl) moiety suggests potential interactions with biological targets such as enzymes and receptors. Additionally, the quinolin-8-yloxy group introduces a quinoline core, a well-known pharmacophore found in numerous bioactive molecules. Quinolines have been extensively studied for their antimicrobial, antimalarial, and anticancer properties, making this compound a promising candidate for further investigation.

The incorporation of a morpholin-4-yl group further enhances the complexity and potential biological activity of N-(3-acetamidophenyl)-2-{2-(morpholin-4-yl)quinolin-8-yloxy}acetamide. Morpholine derivatives are known for their ability to modulate various biological pathways, including those involved in inflammation and neurotransmission. This structural feature positions the compound as a versatile tool for exploring novel therapeutic strategies.

In recent years, there has been a growing interest in the development of multitarget-directed ligands (MTDLs), which are designed to interact with multiple biological targets simultaneously. The compound under discussion fits well within this paradigm, as its structure suggests the potential for interactions with both enzymatic and receptor targets. Such multitarget engagement can lead to enhanced therapeutic efficacy and reduced side effects, making it an attractive area of research.

The synthesis and characterization of N-(3-acetamidophenyl)-2-{2-(morpholin-4-yl)quinolin-8-yloxy}acetamide have been subjects of considerable interest in synthetic chemistry. The synthesis involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently.

The pharmacological evaluation of this compound has revealed intriguing properties that warrant further exploration. Preliminary studies have shown that it exhibits moderate affinity for certain enzymes and receptors, suggesting potential therapeutic applications. For instance, its interaction with specific kinases or transcription factors could lead to novel treatments for diseases such as cancer or neurodegenerative disorders. However, more comprehensive studies are needed to fully elucidate its mechanism of action and therapeutic potential.

The role of computational chemistry in the study of N-(3-acetamidophenyl)-2-{2-(morpholin-4-yl)quinolin-8-yloxy}acetamide cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding modes and affinities for various biological targets. These computational approaches not only accelerate the drug discovery process but also provide valuable insights into the structural determinants of biological activity. By integrating experimental data with computational predictions, researchers can design more effective derivatives of this compound.

In conclusion, N-(3-acetamidophenyl)-2-{2-(morpholin-4-yl)quinolin-8-yloxy}acetamide (CAS no 941903-30-6) represents a promising candidate in chemical biology and pharmaceutical research. Its complex structure integrates multiple pharmacophoric elements that suggest potential applications in drug discovery. Further studies are warranted to fully explore its biological activity and therapeutic potential. The combination of synthetic chemistry, pharmacological evaluation, and computational modeling will be crucial in unlocking the full potential of this compound.